Cas no 233-93-2 (2H-1,2,3-Triazolo[4,5-f]quinoxaline)
![2H-1,2,3-Triazolo[4,5-f]quinoxaline structure](https://www.kuujia.com/scimg/cas/233-93-2x500.png)
233-93-2 structure
Product name:2H-1,2,3-Triazolo[4,5-f]quinoxaline
2H-1,2,3-Triazolo[4,5-f]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazolo[4,5-f]quinoxaline
- 2H-triazolo[4,5-f]quinoxaline
- 2H-v-Triazolo[4,5-f]quinoxaline(8CI)
- triazoloquinoxaline
- DTXSID20669234
- 2H-[1,2,3]TRIAZOLO[4,5-F]QUINOXALINE
- 233-93-2
- SCHEMBL1702451
-
- Inchi: InChI=1S/C8H5N5/c1-2-6-8(12-13-11-6)7-5(1)9-3-4-10-7/h1-4H,(H,11,12,13)
- InChI Key: XSJMOLCRLLDSFM-UHFFFAOYSA-N
- SMILES: N1=C2C3=C(C=CC2=NN1)N=CC=N3
Computed Properties
- Exact Mass: 171.05465
- Monoisotopic Mass: 171.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 67.35
2H-1,2,3-Triazolo[4,5-f]quinoxaline Related Literature
-
Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
-
Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
-
Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
-
Surya Prakash Singh,V. Anusha,K. Bhanuprakash,A. Islam,L. Han RSC Adv., 2013,3, 26035-26046
-
Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
-
Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
-
Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
-
Jianan Gu,Yue Gu,Shubin Yang Chem. Commun., 2017,53, 12642-12645
-
Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
233-93-2 (2H-1,2,3-Triazolo[4,5-f]quinoxaline) Related Products
- 861206-43-1(4-(2,4-Dimethoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)
- 1805147-75-4(2-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)
- 1862582-19-1(5-bromo-2-(methylamino)pyridine-4-carboxylic acid)
- 879996-58-4(3-(4-ethoxyphenyl)-1H-pyrazole-4-carbaldehyde)
- 2228460-00-0(2-1-(5-bromo-2-chloropyridin-4-yl)cyclopropylpropan-2-amine)
- 2137996-05-3(Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate)
- 130819-74-8(1-benzyl-6-(methylsulfanyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
- 1360938-47-1(5-Fluoro-4-methylbenzimidazole)
- 2305526-31-0(N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide)
- 881073-47-8(N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-nitrobenzohydrazide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.szgeneleebio.com/

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
